Cas no 847395-37-3 (1-(4-bromophenyl)-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one)

• Product Name: 1-(4-bromophenyl)-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
• CAS No: 847395-37-3
• MF: C₁₉H₁₈BrN₃O
• MW: 384.269723415375
• CID: 5975897
• PubChem ID: 4753944
• Update Time: 2025-05-20

1-(4-bromophenyl)-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromophenyl)-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
• 1-(4-bromophenyl)-4-(1-ethyl-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 2-Pyrrolidinone, 1-(4-bromophenyl)-4-(1-ethyl-1H-benzimidazol-2-yl)-
• F0660-1081
• UPCMLD0ENAT5478909:001
• 1-(4-bromophenyl)-4-(1-ethylbenzimidazol-2-yl)pyrrolidin-2-one
• SR-01000008211
• 847395-37-3
• AKOS016261311
• Z111780394
• AKOS001171120
• SR-01000008211-1
• 1-(4-bromophenyl)-4-(1-ethyl-1H-benzimidazol-2-yl)pyrrolidin-2-one

• Inchi： 1S/C19H18BrN3O/c1-2-22-17-6-4-3-5-16(17)21-19(22)13-11-18(24)23(12-13)15-9-7-14(20)8-10-15/h3-10,13H,2,11-12H2,1H3
• InChI Key： KWFXHIAEYMHWJM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Br)C=C2)CC(C2N(CC)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 383.06332g/mol
• Monoisotopic Mass: 383.06332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 635.8±50.0 °C(Predicted)
• pka: 5.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(4-bromophenyl)-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one

Introduction to Compound CAS No 847395-37-3: 1-(4-Bromophenyl)-4-(1-Ethyl-1H-1,3-Benzodiazol-2-Yl)Pyrrolidin-2-One

The compound CAS No 847395-37-3, also known as 1-(4-bromophenyl)-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific molecular pathways.

The molecular structure of 1-(4-bromophenyl)-4-(1-ethyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one is characterized by a pyrrolidinone ring fused with a benzodiazole moiety and a bromophenyl substituent. The presence of these functional groups contributes to its diverse chemical properties and reactivity. Researchers have explored its ability to act as a precursor in the synthesis of more complex molecules, leveraging its structural versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and modular assembly strategies. These methods not only enhance the scalability of production but also pave the way for further structural modifications to optimize its pharmacokinetic properties. The integration of computational chemistry tools has further accelerated the understanding of its electronic structure and interaction patterns with biological targets.

In terms of biological activity, CAS No 847395-37-3 has shown potential as a modulator of key enzymes and receptors involved in disease pathways. Preclinical studies have demonstrated its efficacy in inhibiting certain kinases and its ability to modulate cellular signaling cascades. These findings underscore its potential as a lead compound in drug development programs targeting conditions such as cancer, inflammation, and neurodegenerative diseases.

The incorporation of benzodiazole and bromophenyl groups into the molecule introduces unique electronic and steric properties that enhance its binding affinity to target proteins. Computational modeling studies have revealed that these groups play a critical role in stabilizing key interactions within enzyme active sites. This insight has guided further optimization efforts aimed at improving selectivity and reducing off-target effects.

Moreover, the pyrrolidinone core of the molecule provides a rigid framework that facilitates proper alignment of substituents for optimal binding. This structural feature has been exploited in the design of analogs with enhanced bioavailability and metabolic stability. Recent research has also explored the use of this compound as a scaffold for constructing heterocyclic libraries, enabling high-throughput screening for diverse biological activities.

In conclusion, CAS No 847395-37-3, or 1-(4-bromophenyl)-4-(1-ethyl-1H-1,3-benzodiazol-2-Yl)Pyrrolidinone, represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique structure, combined with advances in synthetic and computational methodologies, positions it as a promising candidate for future drug development initiatives. Continued research into its properties will undoubtedly unlock new opportunities for harnessing its potential in addressing unmet medical needs.